Cas no 931317-38-3 (2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 931317-38-3
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5428890
• Update Time: 2025-06-30

2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile
• 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H23N3O3/c1-15-3-5-17(6-4-15)26-14-18-7-8-20(27-18)21-24-19(13-23)22(28-21)25-11-9-16(2)10-12-25/h3-8,16H,9-12,14H2,1-2H3
• InChI Key： HWORGLIISGOIRM-UHFFFAOYSA-N
• SMILES： O1C(N2CCC(C)CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No. 931317-38-3 and Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile

The compound with the CAS number 931317-38-3 and the product name 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a furan ring, a piperidine moiety, and a carbonyl nitrile group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The structural motif of 1,3-oxazole is particularly noteworthy, as it is known to be a key component in many bioactive molecules. The incorporation of a 4-methylphenoxy group into the molecule enhances its solubility and metabolic stability, which are critical factors for drug-like characteristics. Furthermore, the substitution of the 4-position of the piperidine ring with a methyl group not only influences the electronic properties of the molecule but also contributes to its binding affinity with biological targets.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to interact with various enzymes and receptors. The 5-(4-methylphenoxy)methylfuran-2-yl moiety in this compound is particularly interesting, as it can serve as a linker to connect different pharmacophoric units. This design allows for the exploration of diverse chemical space, enabling researchers to identify novel lead compounds with enhanced therapeutic efficacy. The carbonyl nitrile group at the 4-position of the oxazole ring adds another layer of complexity, providing opportunities for further functionalization and derivatization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also minimize unwanted side reactions, leading to a more sustainable approach to drug development.

From a biological perspective, this compound has shown intriguing activity in preclinical studies. Initial evaluations have revealed potential effects on targets relevant to neurological disorders, inflammation, and cancer. The unique combination of structural features makes it a promising candidate for further investigation in these areas. Researchers are particularly interested in exploring its interaction with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways.

The development of computational tools has significantly accelerated the process of identifying promising candidates for experimental validation. Molecular modeling studies have been conducted to predict the binding mode of this compound with various biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with their intended receptors, guiding future modifications to optimize potency and selectivity.

In conclusion, the compound with CAS number 931317-38-3 and product name 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play a crucial role in discovering new therapies for various diseases.